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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507 Get Quote

CAS Number: 102649-79-6 Chemical Name: 5-chloro-N-heptyl-1-naphthalenesulfonamide

This technical guide provides an in-depth overview of SC-10, a synthetic activator of Protein

Kinase C (PKC), for researchers, scientists, and professionals in drug development.

Physicochemical and Pharmacological Properties
SC-10 is a naphthalenesulfonamide derivative that has been identified as a direct activator of

PKC.[1][2][3] Its properties are summarized in the tables below.

General Properties
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Property Value Source

Molecular Formula C₁₇H₂₂ClNO₂S [1][2]

Molecular Weight 339.9 g/mol [1][2]

Appearance Crystalline solid [1]

Purity ≥98% [1][2]

IUPAC Name
5-chloro-N-heptyl-1-

naphthalenesulfonamide

InChI Key
MJMJERJFCHYXEM-

UHFFFAOYSA-N
[1]

SMILES
ClC1=CC=CC2=C(S(NCCCCC

CC)(=O)=O)C=CC=C12
[1]

Solubility and Storage
Property Value Source

Solubility
Acetonitrile: 0.1-1 mg/ml

(Slightly soluble)
[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Formulation A crystalline solid [1]

Mechanism of Action and Signaling Pathway
SC-10 functions as a direct activator of Protein Kinase C (PKC), a family of serine/threonine

kinases that play crucial roles in various cellular signaling pathways, including cell proliferation,

differentiation, and apoptosis.[1][2][3] Unlike phorbol esters, which are potent tumor promoters

and PKC activators, naphthalenesulfonamide derivatives like SC-10 represent a different class

of PKC modulators.
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The activation of PKC by SC-10 leads to the phosphorylation of downstream target proteins.

One such demonstrated effect is the induction of histone phosphorylation.[1] This action

suggests that SC-10 can influence chromatin structure and gene expression.

SC-10 Signaling Pathway
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SC-10 activates PKC, leading to histone phosphorylation.

Experimental Protocols
The following is a representative experimental protocol for assessing the activity of SC-10,

based on its known function as a PKC activator that induces histone phosphorylation.
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In Vitro PKC Activity Assay (Cell-Free)
This protocol is adapted from the described activity of SC-10 in inducing histone

phosphorylation by recombinant human PKC in a cell-free assay.[1]

Objective: To determine the ability of SC-10 to activate PKC and induce the phosphorylation of

a substrate (e.g., histones).

Materials:

Recombinant human PKC

SC-10 (dissolved in an appropriate solvent, e.g., DMSO)

Histone H1 as a substrate

[γ-³²P]ATP

Kinase buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂, 100 µM ATP)

Phosphatidylserine (PS) and Diacylglycerol (DAG) as co-factors (optional, for comparison)

Trichloroacetic acid (TCA)

Phosphocellulose paper

Scintillation counter

Procedure:

Prepare a reaction mixture containing the kinase buffer, histone H1, and [γ-³²P]ATP.

Add recombinant human PKC to the reaction mixture.

Add SC-10 to the reaction mixture at final concentrations ranging from 100 to 500 µM.[1]

Include a vehicle control (solvent only) and a positive control (e.g., PS/DAG).

Incubate the reaction mixture at 30°C for a specified time (e.g., 10-30 minutes).
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Stop the reaction by spotting the mixture onto phosphocellulose paper and immersing it in

cold 10% TCA.

Wash the phosphocellulose paper multiple times with TCA and then with ethanol to remove

unincorporated [γ-³²P]ATP.

Quantify the incorporated radioactivity using a scintillation counter. The amount of

radioactivity is proportional to the PKC activity.

Biological Effects and Research Applications
SC-10 has been noted to have modest biological effects on leukemic blast cells.[3] It has been

observed to inhibit Ara-C-induced apoptosis, suggesting a potential role in modulating cellular

responses to chemotherapeutic agents.[3] However, it is not reported to enhance the apoptotic

response of these cells to cytotoxic drugs.[3]

As a research tool, SC-10 is valuable for:

Investigating the downstream signaling pathways of PKC.

Studying the role of PKC in gene expression through histone modification.

Elucidating the mechanisms of drug-induced apoptosis and cell survival.

Safety and Handling
For research use only. This product is not for human or veterinary use.[1] Users should consult

the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. As a

precaution, standard laboratory safety practices should be followed, including the use of

personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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